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Compound of Interest

Compound Name: AuCl4H

Cat. No.: B1144306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Tetrachloroauric Acid (HAuCl₄), a pivotal

compound in various scientific and developmental applications, including the synthesis of gold-

based nanomaterials. This document outlines its key chemical properties and provides a

procedural context for its application in nanotechnology.

Chemical and Physical Properties
Tetrachloroauric acid, also known as chloroauric acid, is an inorganic compound that serves as

the most common precursor for the synthesis of gold nanoparticles and other gold compounds.

It is typically available in its anhydrous form or as a hydrate. The properties of both the

anhydrous and trihydrate forms are summarized below for easy comparison.
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Property
Anhydrous
Tetrachloroauric Acid

Tetrachloroauric Acid
Trihydrate

Molecular Formula HAuCl₄[1][2][3] HAuCl₄ · 3H₂O[4]

CAS Number 16903-35-8[1][2][3][5][6][7] 16961-25-4[1][4]

Molecular Weight 339.79 g/mol [2][5][8][6][9] 393.83 g/mol [4]

Synonyms
Chloroauric acid, Hydrogen

tetrachloroaurate(III)[2][7]
-

Appearance Yellow to orange solid[6]
Yellow, needle-like crystals[7]

[10]

Solubility
Soluble in water, alcohol, and

ether[7][10]
Soluble in water[4]

Application in Gold Nanoparticle Synthesis: A
Logical Workflow
Tetrachloroauric acid is extensively used as a precursor for the synthesis of gold nanoparticles

(AuNPs). The general process involves the reduction of Au(III) ions from HAuCl₄ in a solution to

form neutral gold atoms (Au⁰), which then nucleate and grow into nanoparticles. A variety of

reducing agents and stabilizing agents can be used to control the size and shape of the

resulting nanoparticles.

Below is a diagram illustrating the logical workflow of this synthesis process.
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Logical Workflow: Gold Nanoparticle Synthesis
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Caption: Logical workflow for the synthesis of gold nanoparticles from a tetrachloroauric acid

precursor.

Experimental Protocol: Synthesis of Citrate-
Stabilized Gold Nanoparticles
The following is a generalized protocol for the synthesis of citrate-stabilized gold nanoparticles,

a common method employed in many research laboratories.

1. Materials:

Tetrachloroauric acid (HAuCl₄)
Sodium citrate (Na₃C₆H₅O₇)
Deionized water

2. Procedure:

Prepare a 1 mM solution of HAuCl₄ in deionized water.
Heat the HAuCl₄ solution to a boil while stirring.
To the boiling solution, rapidly add a 1% solution of sodium citrate. The volume of sodium
citrate added will influence the final particle size.
Continue heating and stirring the solution. A color change from yellow to blue and then to a
deep red indicates the formation of gold nanoparticles.
Once the color is stable, remove the solution from the heat and continue stirring until it cools
to room temperature.
The resulting colloidal solution contains citrate-stabilized gold nanoparticles.

Note: This protocol is a general guideline. The concentration of reactants, the ratio of citrate to

gold, and the reaction temperature can all be varied to control the size and properties of the

synthesized nanoparticles.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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